Cas no 1554908-85-8 (3-amino-1-pentyl-1,4-dihydropyridin-4-one)

• Product Name: 3-amino-1-pentyl-1,4-dihydropyridin-4-one
• CAS No: 1554908-85-8
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• CID: 6288002
• PubChem ID: 82989426
• Update Time: 2025-10-30

3-amino-1-pentyl-1,4-dihydropyridin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-pentyl-1,4-dihydropyridin-4-one
• 1554908-85-8
• EN300-1106546
• AKOS021309233

• Inchi： 1S/C10H16N2O/c1-2-3-4-6-12-7-5-10(13)9(11)8-12/h5,7-8H,2-4,6,11H2,1H3
• InChI Key： HIJCIHSYYPIPGE-UHFFFAOYSA-N
• SMILES： O=C1C=CN(C=C1N)CCCCC

Computed Properties

• Exact Mass: 180.126263138g/mol
• Monoisotopic Mass: 180.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 3-amino-1-pentyl-1,4-dihydropyridin-4-one

3-Amino-1-Pentyl-1,4-Dihydropyridin-4-One (CAS No. 1554908-85-8): A Comprehensive Overview

3-Amino-1-pentyl-1,4-dihydropyridin-4-one (CAS No. 1554908-85-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of dihydropyridines, which are well-known for their diverse biological activities, including calcium channel modulation and anti-inflammatory effects.

The chemical structure of 3-amino-1-pentyl-1,4-dihydropyridin-4-one features a 1,4-dihydropyridine ring with an amino group at the 3-position and a pentyl substituent at the 1-position. This specific arrangement of functional groups imparts unique pharmacological properties to the molecule, making it a promising candidate for various therapeutic applications.

Recent studies have highlighted the potential of 3-amino-1-pentyl-1,4-dihydropyridin-4-one in modulating calcium channels, which are crucial for various physiological processes such as muscle contraction, neurotransmitter release, and cell signaling. Calcium channel modulators have been extensively studied for their therapeutic potential in cardiovascular diseases, neurological disorders, and pain management.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers investigated the effects of 3-amino-1-pentyl-1,4-dihydropyridin-4-one on L-type calcium channels. The results demonstrated that this compound effectively inhibited L-type calcium channels with high selectivity and potency. This finding suggests that 3-amino-1-pentyl-1,4-dihydropyridin-4-one could be developed into a novel class of calcium channel blockers for treating hypertension and other cardiovascular conditions.

Beyond its calcium channel modulation properties, 3-amino-1-pentyl-1,4-dihydropyridin-4-one has also shown promise in anti-inflammatory applications. Inflammation is a complex biological response involving multiple cellular and molecular pathways. Dihydropyridines have been reported to exhibit anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines and reducing oxidative stress.

A study published in the European Journal of Pharmacology evaluated the anti-inflammatory activity of 3-amino-1-pentyl-1,4-dihydropyridin-4-one in an animal model of inflammatory pain. The results indicated that this compound significantly reduced inflammation and pain sensitivity without causing significant side effects. These findings suggest that 3-amino-1-pentyl-1,4-dihydropyridin-4-one could be a valuable therapeutic agent for managing inflammatory conditions such as arthritis and neuropathic pain.

The synthesis of 3-amino-1-pentyl-1,4-dihydropyridin-4-one has been optimized to ensure high yields and purity. Various synthetic routes have been explored, including microwave-assisted synthesis and catalytic hydrogenation methods. These advancements in synthetic chemistry have facilitated the large-scale production of this compound for further preclinical and clinical studies.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-amino-1-pentyl-1,4-dihydropyridin-4-one. Preliminary data from phase I trials have shown that this compound is well-tolerated with a favorable safety profile. Phase II trials are expected to provide more detailed insights into its therapeutic potential in specific disease indications.

In conclusion, 3-amino-1-pentyl-1,4-dihydropyridin-4-one (CAS No. 1554908-85-8) is a promising compound with diverse biological activities and potential therapeutic applications. Its ability to modulate calcium channels and exert anti-inflammatory effects makes it a valuable candidate for further development in the fields of cardiovascular medicine and pain management. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential.